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Compound of Interest

Compound Name: Orteronel

Cat. No.: B1684507

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Orteronel (TAK-700). The following procedural
guidance is designed to ensure a safe laboratory environment by outlining proper handling,
personal protective equipment (PPE), and disposal protocols.

Hazard Identification and Summary

Orteronel is a potent, nonsteroidal, and selective inhibitor of the enzyme CYP17A1, which is
critical for androgen biosynthesis.[1][2] Due to its potent biological activity and classification, it
must be handled as a hazardous substance.

According to its Safety Data Sheet (SDS), Orteronel is classified under the Globally
Harmonized System (GHS) with the following hazards:

o Acute Oral Toxicity (Category 4): Harmful if swallowed.[3]

» Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[3]

Occupational exposure to potent compounds like Orteronel can occur through skin contact,
inhalation of aerosols or particles, and ingestion.[4] Therefore, stringent adherence to safety
protocols is mandatory to minimize exposure.[5]

Quantitative Data for Orteronel
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The following table summarizes key quantitative properties of Orteronel.

Property Value Reference(s)
Molecular Weight 307.35 g/mol [31[6]
CAS Number 566939-85-3 [3]

) ) Selective CYP17A1 (17,20-
Mechanism of Action . [1][6]
lyase) Inhibitor

ICso (Human 17,20-lyase) 38 nM [6]
ICso0 (Rat 17,20-lyase) 54 nM [6]
Solubility ~61 mg/mL in fresh DMSO [6]

Operational Plan: Handling and Personal Protective
Equipment (PPE)

A universal precautions approach should be adopted for handling Orteronel.[5] The following
PPE is required to create a barrier between the handler and the hazardous material.[7]

Required Personal Protective Equipment
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PPE Item Specification Reference(s)

Double chemotherapy-tested
gloves are required. The outer
glove should be worn over the
Gloves [81[9]
gown cuff and changed every
30-60 minutes or immediately

upon contamination.

A disposable, solid-front gown
demonstrated to be resistant to

Gown hazardous drugs. Must be [41819]
changed every 2-3 hours or

immediately if contaminated.

ANSI-rated safety goggles with
) side shields. A full face shield
Eye/Face Protection ) [3114]
should be worn over goggles if

there is a risk of splashes.

For handling the solid/powder
form or when aerosols may be
) ) generated, an N95 respirator
Respiratory Protection ) ] [4107]
or higher is mandatory. All
such work must be performed

in a ventilated cabinet.

Step-by-Step Handling Procedures

o Preparation and Area Designation:

o Designate a specific area for handling Orteronel, such as a chemical fume hood or a
Class Il Biological Safety Cabinet (BSC).[9]

o Ensure an eye-wash station and safety shower are accessible.[3]
o Post signs indicating that a hazardous drug is in use.

o Assemble all necessary materials and a spill kit before beginning work.[9]
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o Working with Solid Orteronel (Weighing/Compounding):

o All work with Orteronel powder must be conducted within a certified chemical fume hood
or other ventilated containment device to prevent inhalation of particles.[3][9]

o Wear full PPE, including double gloves, a protective gown, eye protection, and an N95
respirator.

o Use a plastic-backed absorbent pad on the work surface to contain any minor spills.

o After weighing, decontaminate the exterior of the primary container before removing it
from the containment area.

e Working with Orteronel in Solution:
o Full PPE (double gloves, gown, eye protection) is required.

o Conduct all transfers and dilutions within a fume hood or BSC to minimize aerosol
exposure.

e Post-Handling Decontamination:

o Wipe down all work surfaces in the containment area with an appropriate deactivating
agent or a sequence of detergents, followed by water.

o Carefully doff PPE, removing the outer gloves first, followed by the gown and then the
inner gloves, to avoid contaminating skin.

o Dispose of all contaminated disposable items as trace chemotherapy waste.[10]

o Wash hands thoroughly with soap and water after completing work and removing PPE.[11]

Storage Requirements

o Store Orteronel in a tightly sealed, clearly labeled container.[3]

o Keep in a cool, well-ventilated, and designated area away from incompatible materials such
as strong acids, alkalis, and oxidizing agents.[3][11]
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BENGHE

o Recommended storage temperatures are -20°C for the powder and -80°C for solutions in
solvent.[3]

Disposal Plan: Managing Orteronel Waste

Proper segregation and disposal of hazardous drug waste are critical to prevent environmental
contamination and accidental exposure.[3][10] Orteronel waste must be segregated from all
other laboratory waste streams.[10]

Waste Type Description Disposal Container Reference(s)
"RCRA empty"
containers, used PPE Yellow trace
) (gloves, gowns), chemotherapy waste
Trace Contaminated i
absorbent pads, and container, clearly [10][12]
Waste ) )
other disposable items labeled for
with minimal residual incineration.
contamination.
) Black RCRA
Unused or expired
, hazardous waste
Orteronel, partially )
i ) ] container, clearly
filled vials or syringes, ]
Bulk Hazardous ) labeled with a
and materials used to [10][12]
Waste ] ] hazardous waste
clean up a major spill o
o _ label. Do not mix with
(visibly contaminated )
} other chemical
items).
wastes.
Yellow chemotherapy
) sharps container.
Needles and syringes ] o
) Syringes containing
i used for preparing or
Contaminated Sharps more than trace [9][10]

administering

Orteronel.

amounts must be
disposed of as bulk

hazardous waste.

Disposal Procedure:
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e Segregate waste at the point of generation.

o Ensure all waste containers are properly labeled, kept closed, and stored in a secure
secondary containment area.

» Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
department for disposal at an approved hazardous waste facility.[3]

Experimental Protocols and Visualizations
Mechanism of Action: Androgen Biosynthesis Inhibition

Orteronel is a selective inhibitor of CYP17A1, an enzyme essential for the production of
androgens like testosterone.[1] It specifically targets the 17,20-lyase activity of the enzyme,
which is a critical step in converting pregnenolone and progesterone into the androgen
precursors DHEA and androstenedione.[1][2] By blocking this pathway, Orteronel effectively
reduces the circulating levels of androgens that can fuel the growth of certain cancers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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